Cas no 1489399-71-4 (2-(OXOLAN-3-YL)PROPANOIC ACID)

• Product Name: 2-(OXOLAN-3-YL)PROPANOIC ACID
• CAS No: 1489399-71-4
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 4602093
• PubChem ID: 79418350
• Update Time: 2025-10-28

2-(OXOLAN-3-YL)PROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-(oxolan-3-yl)propanoic acid
• 3-Furanacetic acid, tetrahydro-α-methyl-
• AT29453
• SCHEMBL16977450
• AKOS017972171
• 1489399-71-4
• F8884-4874
• EN300-783156
• 3-tetrahydrofurylpropionic acid
• DB-098242
• 2-(oxolan-3-yl)propanoicacid
• 2-(OXOLAN-3-YL)PROPANOIC ACID

• Inchi： 1S/C7H12O3/c1-5(7(8)9)6-2-3-10-4-6/h5-6H,2-4H2,1H3,(H,8,9)
• InChI Key： MILXYGVGBFRIEW-UHFFFAOYSA-N
• SMILES： C(C1COCC1)(C)C(=O)O

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(OXOLAN-3-YL)PROPANOIC ACID

2-(OXOLAN-3-YL)PROPANOIC ACID: A Comprehensive Overview

2-(OXOLAN-3-YL)PROPANOIC ACID, also known by its CAS number 1489399-71-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, which belongs to the class of cyclic esters, has garnered attention due to its unique structural properties and potential applications in drug delivery systems, biodegradable polymers, and specialty chemicals.

The molecular structure of 2-(OXOLAN-3-YL)PROPANOIC ACID consists of a five-membered ring (oxolane) fused with a propionic acid group. This arrangement imparts the compound with both hydrophilic and hydrophobic characteristics, making it versatile for various chemical reactions and industrial applications. Recent studies have highlighted its role as a building block in the synthesis of more complex molecules, particularly in the development of biocompatible materials.

One of the most promising areas of research involving 2-(OXOLAN-3-YL)PROPANOIC ACID is its application in drug delivery systems. Scientists have explored its ability to form self-assembled structures, such as micelles and nanoparticles, which can encapsulate therapeutic agents and enhance their bioavailability. These findings were reported in a 2023 study published in *Advanced Materials*, where researchers demonstrated that the compound's amphiphilic nature makes it an ideal candidate for targeted drug delivery.

In addition to its role in drug delivery, 2-(OXOLAN-3-YL)PROPANOIC ACID has been investigated for its potential in creating biodegradable polymers. The compound's ability to undergo polymerization under specific conditions has led to the development of environmentally friendly materials that degrade naturally over time. This property is particularly valuable in industries such as packaging and agriculture, where sustainable solutions are increasingly sought after.

Recent advancements in green chemistry have also brought 2-(OXOLAN-3-YL)PROPANOIC ACID into focus as a sustainable alternative to traditional chemical intermediates. Researchers have developed novel synthesis routes that minimize waste and energy consumption, aligning with global efforts to promote eco-friendly industrial practices.

The versatility of 2-(OXOLAN-3-YL)PROPANOIC ACID extends to its use in specialty chemicals, including cosmetics and personal care products. Its mild acidity and solubility properties make it suitable for formulating skin-friendly products that enhance product stability and efficacy.

Despite its numerous applications, the commercial production and utilization of 2-(OXOLAN-3-YL)PROPANOIC ACID are still largely experimental. However, ongoing research continues to uncover new avenues for its application, underscoring its potential as a key compound in modern chemistry.